![molecular formula C13H16N2O3 B7557099 2-[Cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid](/img/structure/B7557099.png)
2-[Cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid, also known as CPP-115, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a derivative of vigabatrin, an anti-epileptic drug that works by inhibiting the breakdown of the neurotransmitter GABA. CPP-115 has been found to be a potent inhibitor of the enzyme GABA aminotransferase (GABA-AT), which is responsible for the breakdown of GABA in the brain. This property of CPP-115 has led to its investigation as a potential treatment for a variety of neurological and psychiatric disorders.
Mechanism of Action
The mechanism of action of 2-[Cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid is based on its ability to inhibit the enzyme GABA-AT, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, this compound can increase the levels of GABA in the brain, which can help to reduce seizures and improve symptoms of anxiety and depression.
Biochemical and physiological effects:
This compound has been found to have a number of biochemical and physiological effects in the brain. It has been shown to increase the levels of GABA in the brain, which can help to reduce seizures and improve symptoms of anxiety and depression. This compound has also been found to increase the levels of dopamine in the brain, which may contribute to its potential as a treatment for cocaine addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[Cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid in lab experiments is its potency as an inhibitor of GABA-AT. This makes it a useful tool for studying the role of GABA in the brain and its potential therapeutic applications. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been found to be toxic at high doses.
Future Directions
There are a number of potential future directions for research on 2-[Cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid. One area of interest is its potential as a treatment for cocaine addiction, as it has been found to reduce cocaine-seeking behavior in animal models. Another area of interest is its potential as a treatment for epilepsy and other neurological disorders, as it has been found to increase GABA levels in the brain. Further research is needed to fully understand the potential therapeutic applications of this compound and its mechanism of action.
Synthesis Methods
2-[Cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 6-methylpyridine-2-carboxylic acid with cyclopropylmethylamine to form the corresponding amide. This is followed by the esterification of the amide with 2-bromoacetic acid to form the intermediate compound. The final step involves the reduction of the ester to the corresponding acid using lithium aluminum hydride.
Scientific Research Applications
2-[Cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders. It has been found to be effective in increasing GABA levels in the brain, which can help to reduce seizures and improve symptoms of anxiety and depression. This compound has also been investigated as a potential treatment for cocaine addiction, as it has been found to reduce cocaine-seeking behavior in animal models.
properties
IUPAC Name |
2-[cyclopropylmethyl-(6-methylpyridine-2-carbonyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-9-3-2-4-11(14-9)13(18)15(8-12(16)17)7-10-5-6-10/h2-4,10H,5-8H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOIMLYKVQCUTGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)N(CC2CC2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.